Cas no 2096340-16-6 (5-(N-Cyclohexylaminomethyl)-2-fluorophenylboronic acid, pinacol ester)

• Product Name: 5-(N-Cyclohexylaminomethyl)-2-fluorophenylboronic acid, pinacol ester
• CAS No: 2096340-16-6
• MF: C₁₉H₂₉BFNO₂
• MW: 333.248469114304
• MDL: MFCD18311899
• CID: 4638235
• Update Time: 2023-08-10

5-(N-Cyclohexylaminomethyl)-2-fluorophenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• 5-(N-Cyclohexylaminomethyl)-2-fluorophenylboronic acid, pinacol ester
• 5-(N-Cyclohexylaminomethyl)-4-fluorophenylboronic acid, pinacol ester
• N-(4-Fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)cyclohexanamine
• N-[[4-fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]cyclohexanamine

• MDL： MFCD18311899
• Inchi： 1S/C19H29BFNO2/c1-18(2)19(3,4)24-20(23-18)16-12-14(10-11-17(16)21)13-22-15-8-6-5-7-9-15/h10-12,15,22H,5-9,13H2,1-4H3
• InChI Key： VMNXNNPQSUYOIH-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1B1OC(C)(C)C(C)(C)O1)CNC1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 410
• Topological Polar Surface Area: 30.5